![molecular formula C15H14N2O2S B5722050 N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-methylbenzamide](/img/structure/B5722050.png)
N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-methylbenzamide, commonly known as HCTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. HCTB is a synthetic compound that belongs to the class of carbonothioylamides and has a molecular formula of C15H13N2O2S.
Mechanism of Action
The mechanism of action of HCTB is not fully understood, but it is believed to act as an inhibitor of various enzymes, including carbonic anhydrase and acetylcholinesterase. HCTB has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
HCTB has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase and acetylcholinesterase enzymes, induction of apoptosis in cancer cells, and potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using HCTB in lab experiments is its ability to inhibit specific enzymes, making it a useful tool for studying enzyme function. However, HCTB's potential toxicity and limited solubility in water can be a limitation for some experiments.
Future Directions
There are several future directions for research on HCTB, including:
1. Studying the potential of HCTB as an anti-cancer agent in combination with other drugs.
2. Investigating the potential of HCTB as a therapeutic agent for neurodegenerative diseases.
3. Developing new synthesis methods for HCTB to improve its solubility and reduce its toxicity.
4. Exploring the potential of HCTB in the synthesis of new materials for gas storage and separation.
5. Investigating the potential of HCTB in the synthesis of new nanomaterials for drug delivery and imaging.
In conclusion, HCTB is a synthetic compound that has potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. Its mechanism of action is not fully understood, but it has been shown to inhibit specific enzymes and induce apoptosis in cancer cells. HCTB has various advantages and limitations for lab experiments, and there are several future directions for research on this compound.
Synthesis Methods
HCTB can be synthesized using various methods, including the reaction of 2-hydroxyaniline with thionyl chloride to form 2-chloroaniline, which is then reacted with 2-methylbenzoic acid to form HCTB. Another method involves the reaction of 2-hydroxyaniline with carbon disulfide and then with 2-methylbenzoyl chloride to form HCTB.
Scientific Research Applications
HCTB has potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. In medicinal chemistry, HCTB has been studied for its potential as an anti-cancer agent and as a therapeutic agent for neurodegenerative diseases. In material science, HCTB has been used to synthesize metal-organic frameworks (MOFs) that have potential applications in gas storage and separation. In nanotechnology, HCTB has been used to synthesize gold nanoparticles that have potential applications in drug delivery and imaging.
properties
IUPAC Name |
N-[(2-hydroxyphenyl)carbamothioyl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2S/c1-10-6-2-3-7-11(10)14(19)17-15(20)16-12-8-4-5-9-13(12)18/h2-9,18H,1H3,(H2,16,17,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMJGDGCSLKFKMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC(=S)NC2=CC=CC=C2O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-hydroxyphenyl)carbamothioyl]-2-methylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.